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Compound of Interest

Compound Name: 2,4-Dimethyl-6-hydroxypyrimidine

Cat. No.: B146697 Get Quote

An In-depth Technical Guide to 2,4-Dimethyl-6-hydroxypyrimidine (CAS 6622-92-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyl-6-hydroxypyrimidine (CAS No. 6622-92-0) is a heterocyclic organic compound

belonging to the pyrimidine family. Pyrimidine derivatives are of significant interest in medicinal

chemistry and drug development as they form the core structure of many biologically important

molecules, including nucleobases found in DNA and RNA. This compound primarily serves as

a versatile chemical intermediate and building block for the synthesis of more complex,

biologically active molecules.[1] Its applications are noted in the development of

pharmaceuticals, particularly those targeting neurological disorders and metabolic pathways,

as well as in the formulation of agricultural chemicals like herbicides and fungicides.[1]

This document provides a comprehensive overview of the known physical and chemical

properties of 2,4-Dimethyl-6-hydroxypyrimidine, detailed standard experimental protocols for

their determination, and an examination of the biological activity of a closely related structural

analog to illustrate its potential relevance in signaling pathways.

Physical and Chemical Properties
2,4-Dimethyl-6-hydroxypyrimidine typically presents as a white to off-white crystalline

powder or solid.[1] The structural and quantitative properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146697?utm_src=pdf-interest
https://www.benchchem.com/product/b146697?utm_src=pdf-body
https://www.benchchem.com/product/b146697?utm_src=pdf-body
https://www.chemimpex.com/products/43720
https://www.chemimpex.com/products/43720
https://www.benchchem.com/product/b146697?utm_src=pdf-body
https://www.benchchem.com/product/b146697?utm_src=pdf-body
https://www.chemimpex.com/products/43720
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification and Structure
Identifier Value

CAS Number 6622-92-0

Chemical Name 2,4-Dimethyl-6-hydroxypyrimidine

Synonyms

2,6-Dimethyl-4-pyrimidinol, 6-Hydroxy-2,4-

dimethylpyrimidine, 4-Hydroxy-2,6-

dimethylpyrimidine

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

SMILES String Cc1cc(O)nc(C)n1

InChI Key UQFHLJKWYIJISA-UHFFFAOYSA-N

Quantitative Physicochemical Data
Property Value Source(s)

Melting Point 198.5 - 200 °C [2][3]

Boiling Point 230.92°C (rough estimate) [2][4]

pKa 9.87 ± 0.50 (Predicted) [4]

Purity ≥98% (by HPLC) [1][5]

Appearance
White to very pale yellow,

crystalline powder/solid
[5][6]

Solubility

No quantitative data available.

Described as potentially

influencing solubility in polar

solvents due to hydrogen

bonding capabilities.

Experimental Protocols
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The following sections detail standard methodologies for determining the key physicochemical

properties of a solid organic compound like 2,4-Dimethyl-6-hydroxypyrimidine.

Protocol for Melting Point Determination (Capillary
Method)
The melting point is a critical indicator of a crystalline solid's purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to depress

and broaden the melting range.

Objective: To determine the temperature range over which the solid phase of the compound

transitions to the liquid phase.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Place a small amount of the dry, crystalline compound onto a clean, dry

surface. If the crystals are large, gently pulverize them into a fine powder using a mortar and

pestle.[7]

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to force a

small amount of material inside.[5]

Packing: Invert the tube and tap its sealed bottom gently on a hard surface, or drop it

through a long glass tube, to pack the powder tightly into the bottom. The final packed

sample height should be 1-2 mm.[5][7]
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Measurement (Initial/Rapid): Place the loaded capillary into the heating block of the melting

point apparatus. Heat the sample rapidly to get an approximate melting point. This provides

a target range for the precise measurement.

Measurement (Precise): Allow the apparatus to cool to at least 20°C below the approximate

melting point. Insert a new sample capillary.[7]

Set the heating rate to a slow, constant value, typically 1-2°C per minute, as the expected

melting point is approached.[8][9]

Data Recording: Record two temperatures:

T₁: The temperature at which the first droplet of liquid is observed.

T₂: The temperature at which the last crystal completely melts into a clear liquid.

The melting point is reported as the range T₁ - T₂. For a pure compound, this range should

be narrow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/359/072/melting-point-standards-fl8678en-mk.pdf
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Pulverize Crystalline Solid

Load Capillary Tube (1-2 mm)

Pack Sample to Bottom

Insert Capillary into Apparatus

Heat Rapidly (Approx. MP)

Cool Below Approx. MP

Heat Slowly (1-2°C/min)

Observe & Record T1 and T2

Report Melting Range (T1 - T2)
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Preparation

Analysis

Data Processing

Prepare & Degas Mobile Phase Prepare Sample Solution (e.g., 1 mg/mL)

Filter Sample (0.45 µm)

Equilibrate HPLC System

Inject Sample

Run Separation

Detect & Record Chromatogram

Integrate All Peaks

Calculate % Area Purity

Report % Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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